Cas no 651-83-2 (2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline)

• Product Name: 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline
• CAS No: 651-83-2
• MF: C₇H₂F₇N
• MW: 233.086306095123
• MDL: MFCD00091518
• CID: 82916
• PubChem ID: 87577288
• Update Time: 2025-10-28

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline
• 2,3,5,6-Tetrafluoro-4-aminobenzotrifluoride
• 2,3,5,6,α,α,α-Heptafluoro-p-toluidine
• 4-Aminoheptafluorotoluene
• 4-Amino-2,3,5,6-tetrafluorobenzotrifluoride
• 4-aminotetrafluorobenzotrifluoride
• 4-Amino-heptafluorotoluene
• FJOACTZFMHZHSC-UHFFFAOYSA-N
• 2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenylamine
• 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzenamine
• Benzenamine, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
• PubChem2817
• 4 - Amino -
• D95429
• 651-83-2
• FS-4688
• 2,3,5,6,alpha,alpha,alpha-Heptafluoro-p-toluidine
• AKOS000308749
• C7H2F7N
• 2,3,5,6,a,a,a-Heptafluoro-p-toluidine
• A835006
• 2,3,5,6-tetrafluoro-4-trifluoromethylaniline
• Yu-Wasa Auxiliary, 97%
• DTXSID10346901
• Yu-Wasa Auxiliary
• SY049388
• MFCD00091518
• SCHEMBL1639619
• FT-0617615
• T1529
• DTXCID00297973
• DB-054770

• MDL： MFCD00091518
• Inchi： 1S/C7H2F7N/c8-2-1(7(12,13)14)3(9)5(11)6(15)4(2)10/h15H2
• InChI Key： FJOACTZFMHZHSC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(F)(F)F)F)F)N)F

Computed Properties

• Exact Mass: 233.00800
• Monoisotopic Mass: 233.007546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless or brown transparent liquid
• Density: 1.662 g/mL at 25 °C
  1.687 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 186°C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.431(lit.)
  n20/D 1.432
• PSA: 26.02000
• LogP: 3.42520
• Solubility: Not determined

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline

Comprehensive Overview of 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline (CAS No. 651-83-2)

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline, with the CAS number 651-83-2, is a fluorinated aromatic amine compound widely utilized in advanced chemical synthesis and material science. This compound is characterized by its unique molecular structure, featuring four fluorine atoms and a trifluoromethyl group attached to an aniline backbone. Its high reactivity and stability under various conditions make it a valuable intermediate in the production of specialty chemicals, pharmaceuticals, and agrochemicals. Researchers and industries are increasingly interested in this compound due to its potential applications in high-performance materials and electronic components.

The growing demand for fluorinated compounds in modern technology has put 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline in the spotlight. Its role in the development of liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and pharmaceutical intermediates has been extensively studied. With the rise of green chemistry and sustainable manufacturing, this compound is also being explored for its compatibility with eco-friendly synthesis methods. Users searching for "fluorinated aniline derivatives" or "CAS 651-83-2 applications" will find this compound highly relevant to their research.

In the pharmaceutical sector, 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline serves as a key building block for drug discovery. Its ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs) makes it a preferred choice for medicinal chemists. Recent studies have highlighted its potential in designing next-generation therapeutics, particularly in the treatment of central nervous system (CNS) disorders and infectious diseases. The compound's lipophilicity and electron-withdrawing properties contribute to its effectiveness in these applications.

From an industrial perspective, the compound's utility extends to the agrochemical sector, where it is used in the synthesis of herbicides and pesticides. The fluorine atoms in its structure improve the durability and efficacy of these products, aligning with the industry's shift toward high-efficiency crop protection. Additionally, its thermal and chemical stability makes it suitable for use in high-temperature reactions and catalysis, further broadening its industrial relevance.

Environmental and safety considerations are paramount when handling 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline. While it is not classified as a hazardous substance under standard regulations, proper storage and handling protocols must be followed to ensure workplace safety. Researchers often search for "safe handling of fluorinated amines" or "CAS 651-83-2 safety data" to access guidelines on its use. The compound's low volatility and high stability reduce risks associated with exposure, but protective equipment is still recommended during laboratory use.

The future of 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline looks promising, with ongoing research exploring its potential in nanotechnology and advanced coatings. Its compatibility with polymer matrices and surface modification techniques opens new avenues for innovation. As industries continue to prioritize sustainability and performance optimization, this compound is expected to play a pivotal role in next-generation material development. For those interested in "fluorine chemistry trends" or "specialty chemical intermediates," this compound offers a compelling case study.